Cas no 1361538-32-0 (5-Chloro-6-(2,3,4-trichlorophenyl)picolinaldehyde)

• Product Name: 5-Chloro-6-(2,3,4-trichlorophenyl)picolinaldehyde
• CAS No: 1361538-32-0
• MF: C₁₂H₅Cl₄NO
• MW: 320.986199140549
• CID: 4968034
• Update Time: 2025-10-19

5-Chloro-6-(2,3,4-trichlorophenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-6-(2,3,4-trichlorophenyl)picolinaldehyde

• Inchi： 1S/C12H5Cl4NO/c13-8-4-2-7(10(15)11(8)16)12-9(14)3-1-6(5-18)17-12/h1-5H
• InChI Key： XKDRPPVBAWPOBM-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C(=CC=C(C=O)N=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 4.8
• Topological Polar Surface Area: 30

Additional information on 5-Chloro-6-(2,3,4-trichlorophenyl)picolinaldehyde

5-Chloro-6-(2,3,4-Trichlorophenyl)Picolinaldehyde: A Comprehensive Overview

CAS No. 1361538-32-0, commonly referred to as 5-Chloro-6-(2,3,4-Trichlorophenyl)Picolinaldehyde, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of picolinaldehyde, which is a heterocyclic aromatic aldehyde with a pyridine ring substituted at the 5 and 6 positions by chlorine atoms and a trichlorophenyl group, respectively. The unique structure of this compound makes it a valuable precursor in the synthesis of various bioactive molecules and advanced materials.

The synthesis of 5-Chloro-6-(2,3,4-Trichlorophenyl)Picolinaldehyde involves multi-step organic reactions, including Friedel-Crafts alkylation and subsequent oxidation processes. Recent advancements in catalytic systems have enabled the efficient production of this compound with high purity and yield. Researchers have also explored its reactivity under various conditions, revealing its potential as an intermediate in the construction of complex heterocycles.

One of the most promising applications of this compound lies in its use as a building block for drug discovery. Studies have shown that derivatives of picolinaldehydes exhibit potent anti-cancer activity by targeting specific enzymes involved in tumor progression. For instance, a recent study published in the Nature Communications journal demonstrated that analogs of this compound can inhibit the growth of colorectal cancer cells by modulating the Wnt/β-catenin signaling pathway.

In addition to its role in pharmaceuticals, 5-Chloro-6-(2,3,4-Trichlorophenyl)Picolinaldehyde has found applications in agrochemicals. Its ability to act as a selective herbicide has been explored in several agricultural studies. Field trials conducted in Europe and Asia have shown that formulations containing this compound can effectively control invasive weed species without adversely affecting crop yields.

The environmental impact of this compound has also been a topic of recent research. Scientists have investigated its biodegradation pathways under aerobic and anaerobic conditions. Results indicate that while the compound is persistent under certain environmental conditions, it can be metabolized by specific microbial communities under controlled settings.

From a structural standpoint, the presence of multiple chlorine atoms in the molecule imparts both electronic and steric effects that influence its reactivity and stability. Computational studies using density functional theory (DFT) have provided insights into its electronic structure and potential for participation in various chemical transformations.

In conclusion, CAS No. 1361538-32-0, or 5-Chloro-6-(2,3,4-Trichlorophenyl)Picolinaldehyde, stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its role as an intermediate in drug discovery and agrochemical development underscores its importance in contemporary chemical research.